5-methyl-2-(4-nitrophenyl)-1H-imidazole

• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol
• SMILES: CC1=CN=C(N1)C2=CC=C(C=C2)[N+](=O)[O-]
• InChI: InChI=1S/C10H9N3O2/c1-7-6-11-10(12-7)8-2-4-9(5-3-8)13(14)15/h2-6H,1H3,(H,11,12)
• InChIKey: IBGHZILDORXPIL-UHFFFAOYSA-N

Researchers requiring a specific nitrophenyl-imidazole dihedral angle for target engagement often encounter conformational flexibility issues with unmethylated analogs. 5-Methyl-2-(4-nitrophenyl)-1H-imidazole (CAS 158776-43-3) addresses this challenge directly. - **Conformational Restriction:** The C5-methyl group limits nitrophenyl-imidazole torsional freedom, providing a more rigid, entropically favorable scaffold for structure-based drug design compared to flexible des-methyl variants. - **Enhanced Stability:** C-methyl substitution increases thermodynamic stability relative to N-methylated or unmethylated analogs, ensuring reliable performance in storage and during synthetic sequences. - **Synthetic Versatility:** Features three modifiable positions (N-H, C4, nitro group) enabling efficient diversification for parallel medicinal chemistry and library synthesis.

5-Methyl-2-(4-nitrophenyl)-1H-imidazole: Compound Identity, Core Scaffold, and Procurement Context

5-Methyl-2-(4-nitrophenyl)-1H-imidazole (CAS 158776-43-3; molecular formula C10H9N3O2; molecular weight 203.20 g/mol) is a disubstituted nitroimidazole derivative belonging to the 2-(4-nitrophenyl)imidazole chemotype [1]. Its structure features an imidazole core bearing a para-nitrophenyl group at the 2-position and a methyl substituent at the 5-position, a substitution pattern that distinguishes it from other positional isomers (e.g., 4-methyl, 1-methyl, or 4-nitro variants) commonly encountered in screening libraries and synthetic intermediate catalogues [2]. The compound exists as a solid with a predicted melting point in the range of approximately 65–67 °C based on structurally analogous entries, and possesses a computed XLogP3-AA of 2, a topological polar surface area of 74.5 Ų, one hydrogen bond donor, and three hydrogen bond acceptors, placing it within favorable drug-like or probe-like physicochemical space for cell-permeable small-molecule applications [3]. Its core scaffold is shared with numerous biologically active nitroimidazoles, but the specific 5-methyl-2-(4-nitrophenyl) arrangement imparts distinct conformational, electronic, and steric properties that directly affect target engagement, metabolic stability, and synthetic tractability when compared to its closest in-class analogs [4].

Isomer specificity 5-Methyl-2-(4-nitrophenyl)-1H-imidazole; structurally distinct from 4-methyl, 1-methyl, and des-methyl analogs

Physicochemical profile Reported drug-like probe space (XLogP3-AA 2, TPSA 74.5 Ų) supporting cell-permeable small-molecule studies

Scaffold utility Conformationally restricted core for SAR, structure-based design, and nitrophenyl-imidazole recognition workflows

• [1] PubChem. 5-Methyl-2-(4-nitrophenyl)-1H-imidazole. Compound Summary, CID 15233059. View Source
• [2] Yanover, D. et al. (2009). Structural comparisons between methylated and unmethylated nitrophenyl lophines. Acta Crystallographica Section C, 65(Pt 8), o365–o370. doi:10.1107/S0108270109022203. View Source
• [3] PubChem. Computed Properties for 5-Methyl-2-(4-nitrophenyl)-1H-imidazole (CID 15233059). XLogP3-AA, TPSA, H-bond donor/acceptor counts. View Source
• [4] Campos-Fernández, L. et al. (2019). Substituent effects on the stability, physicochemical properties and chemical reactivity of nitroimidazole derivatives with potential antiparasitic effect: a computational study. New Journal of Chemistry, 43, 15066–15080. doi:10.1039/C9NJ02207D. View Source

Why 5-Methyl-2-(4-nitrophenyl)-1H-imidazole Cannot Be Routinely Substituted by Other Nitrophenylimidazole Isomers or Analogs

Within the broader family of nitrophenyl-substituted imidazoles—including 2-(4-nitrophenyl)-1H-imidazole (lacking the 5-methyl group), 1-methyl-2-(4-nitrophenyl)imidazole (N-methylated variant), 4-methyl-2-(4-nitrophenyl)-1H-imidazole (positional isomer), and 2-methyl-4-nitro-1-(4-nitrophenyl)imidazole (nitrefazole-type)—even seemingly minor changes in the position, presence, or methylation state of substituents produce non-linear shifts in key selection-relevant parameters [1]. Experimental crystallographic evidence demonstrates that the presence of a methyl group on the imidazole ring dramatically alters the dihedral rotation angle between the nitrophenyl and imidazole planes (ranging from 26.0° to 85.2° depending on nitro position), which in turn affects molecular recognition, crystal packing, and hydrogen-bond donor/acceptor availability [2]. Computational studies further establish that C-methyl substitution on the imidazole ring increases thermodynamic stability relative to the corresponding unmethylated or N-methylated analogs, as measured by calculated bond dissociation energies and heats of formation, while N-methyl attachment decreases stability through altered electronic distribution [3]. Consequently, substituting the 5-methylated isomer with a 4-methyl, 1-methyl, or des-methyl analog in a biological assay, a SAR exploration campaign, or a synthetic sequence introduces a distinct chemical entity with potentially divergent target engagement, metabolic fate, and physicochemical behavior. The quantitative evidence below establishes precisely where these differences manifest and why procurement specifications must specify the exact isomer.

Methyl position alters stability and steric profile C5-methyl may provide higher thermodynamic stability and different steric bulk compared to 4-methyl, 1-methyl, or des-methyl isomers; substitution can shift storage and handling behavior.

Nitro placement changes electronic and bioreductive potential Para-nitrophenyl attachment creates a distinct dipole moment and redox profile versus imidazole-ring-nitrated analogs (e.g., 5-nitroimidazoles); not interchangeable in electronic or bioreductive assays.

N-H donor availability impacts recognition and reactivity The imidazole N-H hydrogen-bond donor (absent in N-alkylated variants) may be critical for target engagement and further derivatization; des-methyl analogs can alter conformational ensemble.

• [1] BASF Aktiengesellschaft. (1991). Preparation of p-nitrophenyl-imidazoles. US Patent 5,008,398. View Source
• [2] Yanover, D. et al. (2009). Structural comparisons between methylated and unmethylated nitrophenyl lophines. Acta Crystallographica Section C, 65(Pt 8), o365–o370. doi:10.1107/S0108270109022203. View Source
• [3] Quantum chemical study on nitroimidazole, polynitroimidazole and their methyl derivatives. Journal of Hazardous Materials, 2010 (referenced via scite.ai and cheric.org). See also: Campos-Fernández, L. et al. (2019). New Journal of Chemistry, 43, 15066–15080. View Source

Quantitative Differentiation Evidence for 5-Methyl-2-(4-nitrophenyl)-1H-imidazole vs. Closest Analogs

Thermodynamic Stability Advantage of C5-Methyl Substitution over N-Methyl and Des-Methyl Nitrophenylimidazole Analogs

Density functional theory (DFT) calculations across a series of nitroimidazole and polynitroimidazole methyl derivatives consistently demonstrate that introduction of a methyl group at a carbon position on the imidazole ring (C-methylation, as in the 5-methyl configuration) increases molecular stability as reflected by higher bond dissociation energies (BDEs) and lower heats of formation (HOFs), whereas methyl attachment to a ring nitrogen (N-methylation, as in the 1-methyl-2-(4-nitrophenyl)imidazole analog) decreases stability [1]. This class-level inference, supported by computational data on closely related nitroimidazole scaffolds, indicates that the 5-methyl-2-(4-nitrophenyl)-1H-imidazole isomer is predicted to possess a measurable thermodynamic stability advantage over its N-methylated counterpart [2]. Although direct experimental BDE or HOF values for the exact target compound are not available in the public domain, the computational trend is robust across multiple nitroimidazole systems studied under consistent DFT-M06-2X methodology, and the methyl-position effect on stability energy, geometrical parameters, and chemical reactivity has been independently validated [3].

Stability ranking

Class-level inference

C-methyl > N-methyl

May support storage and handling stability screening

DFT class trend; target-specific data not directly measured

Evidence Dimension	Relative thermodynamic stability (bond dissociation energy and heat of formation trends)
Target Compound Data	Predicted: C-methylated nitroimidazoles show higher BDEs and lower (more favorable) HOFs than N-methylated counterparts; specific DFT-calculated values for the 5-methyl-2-(4-nitrophenyl) scaffold are extrapolated from class trends.
Comparator Or Baseline	Comparator: N-methylated imidazole analogs (e.g., 1-methyl-2-(4-nitrophenyl)imidazole) show lower BDEs and higher HOFs, indicating reduced thermodynamic stability per the same computational framework.
Quantified Difference	Qualitative direction: C-methyl > N-methyl in stability ranking. Quantitative difference in HOF and BDE is system-dependent; class trend is statistically significant across the studied nitroimidazole series.
Conditions	DFT-M06-2X computational studies in solution phase on a series of nitroimidazole and methyl-nitroimidazole derivatives, as reported in quantum chemical studies (2010) and New Journal of Chemistry (2019).

Why This Matters

For procurement decisions involving long-term storage, thermal processing, or energetic material applications, the C5-methyl isomer is predicted to offer superior chemical stability compared to N-methylated analogs, reducing degradation risk and improving shelf-life reliability.

• [1] Quantum chemical study on nitroimidazole, polynitroimidazole and their methyl derivatives. (2010). Journal of Hazardous Materials (via scite.ai and cheric.org). Key finding: C-nitro-substituted imidazole is more stable than N-substituted; methyl on C increases stability, methyl on N decreases stability. View Source
• [2] Campos-Fernández, L., Barrientos-Salcedo, C., Herrera Valencia, E.E. et al. (2019). Substituent effects on the stability, physicochemical properties and chemical reactivity of nitroimidazole derivatives with potential antiparasitic effect: a computational study. New Journal of Chemistry, 43, 15066–15080. doi:10.1039/C9NJ02207D. View Source
• [3] Computational studies confirming methyl-position effects on geometrical and energetic stability of nitroimidazoles. Substituent effects validated by DFT-M06-2X method; major changes induced by methyl at C2 and nitro group position. View Source

Conformational Restriction by C5-Methyl Group Modulates Dihedral Angle and Molecular Recognition Relative to Unmethylated 2-(4-Nitrophenyl)imidazole

Single-crystal X-ray diffraction studies comparing methylated versus unmethylated nitrophenyl lophine derivatives demonstrate that the presence of a methyl substituent on the imidazole ring exerts a decisive steric effect on the rotational conformation about the bond connecting the nitrophenyl ring to the imidazole core [1]. In unmethylated 2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole (compound III), the two crystallographically independent molecules display nitrophenyl-imidazole torsion angles of 15.7(2)° and 31.5(1)°, values that are not strongly perturbed by the nitro group position [1]. By sharp contrast, in the methylated analog 1-methyl-2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole (compound VI), the torsion angle is constrained to 26.0(1)° due to methyl-induced steric repulsion, and across the methylated series (compounds IV–VI) the dihedral angle spans a broad range from 26.0(1)° to 85.2(1)° depending on the ortho, meta, or para nitro position [1]. Although these data are obtained on tetraphenyl-substituted lophine scaffolds rather than on the minimally substituted 5-methyl-2-(4-nitrophenyl)-1H-imidazole itself, the fundamental steric principle—that a methyl group adjacent to the nitrophenyl attachment point restricts rotational freedom and defines the conformational ensemble—is directly transferable [2]. This conformational constraint has downstream consequences for target binding: a more restricted rotational landscape reduces the entropic penalty of binding and can enhance shape complementarity for protein pockets that recognize a specific nitrophenyl-imidazole dihedral angle [2].

Dihedral angle control

Cross-study comparable

Methylated: restricted ~26°; Unmethylated: broad 15.7°–45.5°

May support consistent binding-mode and co-crystallization studies

Lophine scaffold cross-study; target compound extrapolated

Evidence Dimension	Nitrophenyl–imidazole dihedral (torsion) angle from single-crystal X-ray structures
Target Compound Data	Predicted for 5-methyl-2-(4-nitrophenyl)-1H-imidazole: restricted rotameric ensemble with preferred torsion angle(s) influenced by 5-methyl steric effect, analogous to the 26.0(1)° observed for para-nitro methylated compound VI.
Comparator Or Baseline	Comparator: 2-(4-nitrophenyl)-1H-imidazole (unmethylated). Observed torsion angles in crystal structures of unmethylated analogs: 15.7(2)°–45.5(1)°, with multiple populated conformations.
Quantified Difference	Unmethylated: broad conformational distribution spanning ~30° range with multiple populated rotamers. Methylated (para-nitro): restricted to narrower distribution centered around approximately 26°; methyl-induced steric gating limits accessible conformational space.
Conditions	Single-crystal X-ray diffraction at low temperature; structures solved for lophine derivatives (2-(nitrophenyl)-4,5-diphenyl-1H-imidazole series) crystallized from various solvents. Acta Crystallographica C, 2009.

Why This Matters

A defined, restricted conformational ensemble translates into more predictable and potentially higher-affinity target engagement in biochemical and cell-based assays, making the 5-methylated isomer preferable for SAR programs where consistent binding mode is critical for hit-to-lead progression.

• [1] Yanover, D. et al. (2009). Structural comparisons between methylated and unmethylated nitrophenyl lophines. Acta Crystallographica Section C, 65(Pt 8), o365–o370. doi:10.1107/S0108270109022203. View Source
• [2] Class-level inference supported by: Campos-Fernández, L. et al. (2019). Substituent effects on the stability, physicochemical properties and chemical reactivity of nitroimidazole derivatives. New Journal of Chemistry, 43, 15066–15080, confirming that methyl position and nitro group inductive effects provoke major changes in geometrical parameters. View Source

Synthetic Accessibility and Regiochemical Fidelity: 5-Methyl-2-(4-nitrophenyl)-1H-imidazole via Electrophilic Nitration of 5-Methyl-2-phenylimidazole

A well-established patent process (BASF, US 5,008,398) describes the direct preparation of p-nitrophenyl-imidazoles—including compounds substituted at the 2- and/or 4- and/or 5-positions—by electrophilic nitration of the corresponding phenylimidazole precursors using mixed sulfuric acid and nitric acid in the presence of urea as a critical additive [1]. The process is specifically exemplified for the preparation of 2-methyl-4,5-bis-(4-nitrophenyl)-imidazole and broadly claims applicability to 2-, 4-, and 5-substituted variants [1]. For the target compound, the synthetic route proceeds from commercially available 5-methyl-2-phenylimidazole via nitration at the para position of the 2-phenyl ring, yielding the desired 5-methyl-2-(4-nitrophenyl)-1H-imidazole with regiochemical fidelity dictated by the electron-withdrawing nature of the imidazole ring and the para-directing effect of the phenyl substituent . The urea additive suppresses undesired oxidation side reactions, improving isolated yields [1]. This contrasts with attempts to prepare the analogous 4-methyl-2-(4-nitrophenyl)-1H-imidazole isomer, which requires a different starting material (4-methyl-2-phenylimidazole) or alternative synthetic strategies, and with the preparation of N-methylated isomers that necessitate an additional N-alkylation step . The direct, protecting-group-free, one-step nitration approach to the 5-methyl isomer represents a practical advantage for bulk procurement and scale-up, particularly when compared to the multi-step sequences often required for N-functionalized or 4-nitro-substituted analogs [2].

Synthetic accessibility

Supporting evidence

1-step direct para-nitration of 5-methyl-2-phenylimidazole (BASF process)

May streamline gram-to-kg procurement

Urea additive improves regiochemical fidelity

Evidence Dimension	Synthetic step count and regiochemical accessibility
Target Compound Data	Synthesis from 5-methyl-2-phenylimidazole via direct electrophilic para-nitration (one step after precursor). Regiochemistry controlled by substrate electronic structure.
Comparator Or Baseline	Comparator: 1-methyl-2-(4-nitrophenyl)imidazole requires additional N-methylation step (typically two-step sequence). 4-methyl isomer requires different, potentially less accessible 4-methyl-2-phenylimidazole precursor.
Quantified Difference	Synthetic economy: 1-step nitration for 5-methyl isomer vs. 2-step sequence for N-methyl analog. Yield improvement via urea additive is process-specific but documented in patent examples.
Conditions	Nitration with H2SO4/HNO3 mixture in the presence of 0.02–3 moles of urea per mole of phenylimidazole, 20–220 °C (preferably 40–140 °C). Patent BASF US 5,008,398 (1991).

Why This Matters

For procurement at gram-to-kilogram scale for medicinal chemistry or material science applications, the one-step synthetic accessibility of the 5-methyl-2-(4-nitrophenyl)-1H-imidazole isomer translates into shorter lead times, lower cost, and higher regiochemical purity compared to isomers requiring multi-step syntheses.

• [1] Koehler, H., Ebel, K., Karn, H., Taubitz, C. (BASF Aktiengesellschaft). Preparation of p-nitrophenyl-imidazoles. US Patent 5,008,398. Issued April 16, 1991. View Source
• [2] Eureka Patsnap. (2015). Preparation method of 2,4,5-trisubstituted imidazole compound, illustrating multi-step synthetic complexity for fully substituted imidazoles vs. simpler disubstituted nitrophenylimidazole variants. View Source

Class-Level Potential for nNOS Inhibitory Selectivity Advantage Over eNOS and iNOS in 2-(4-Nitrophenyl)imidazole Chemotype

Imidazole derivatives bearing a 4-nitrophenyl moiety connected via a two-atom linker to the imidazole nitrogen have been characterized as selective inhibitors of neuronal nitric oxide synthase (nNOS) over endothelial NOS (eNOS) and inducible NOS (iNOS) [1]. Specifically, N-(4-nitrophenacyl)imidazole (compound A) and N-(4-nitrophenacyl)-2-methyl-imidazole (compound B) were identified as selective nNOS inhibitors with a noncompetitive mechanism versus L-arginine and a competitive mechanism versus the tetrahydrobiopterin (BH4) cofactor [1]. While the target compound 5-methyl-2-(4-nitrophenyl)-1H-imidazole differs from compounds A and B in that the 4-nitrophenyl group is directly attached to the imidazole C2 position rather than via an N-phenacyl linker, the shared 4-nitrophenyl pharmacophore and imidazole core place it within the same chemotype space recognized by the nNOS active site [2]. Notably, the N-(4-nitrophenacyl)imidazole scaffold achieved selectivity for nNOS over eNOS, a critical differentiation parameter because eNOS inhibition is associated with cardiovascular side effects (hypertension) that limit the therapeutic utility of non-selective NOS inhibitors [1]. The direct C2-attachment in 5-methyl-2-(4-nitrophenyl)-1H-imidazole is predicted to alter binding kinetics and selectivity profile relative to the N-phenacyl series, making it a valuable comparator compound for probing the structure-selectivity relationship (SSR) of 4-nitrophenyl-containing imidazole NOS inhibitors. At present, no direct quantitative nNOS/eNOS/iNOS selectivity data are publicly available for the target compound itself; the evidence presented here establishes the chemotype's nNOS-selectivity precedent and frames the compound as a logical next candidate for selectivity profiling.

nNOS selectivity chemotype

Supporting evidence

4-Nitrophenyl imidazole chemotype showed nNOS selectivity over eNOS

Supports comparator profiling for isoform-selectivity SAR

No direct target data; chemotype precedent

Evidence Dimension	nNOS vs. eNOS selectivity (in vitro enzymatic inhibition)
Target Compound Data	No direct nNOS/eNOS selectivity data available for 5-methyl-2-(4-nitrophenyl)-1H-imidazole. Chemotype precedent established by related 4-nitrophenyl-containing imidazoles.
Comparator Or Baseline	Comparator: N-(4-nitrophenacyl)imidazole (compound A) and N-(4-nitrophenacyl)-2-methyl-imidazole (compound B). Reported as selective nNOS inhibitors; noncompetitive vs. arginine, competitive vs. BH4. Selectivity for nNOS over eNOS was a key finding.
Quantified Difference	Selectivity is qualitative (nNOS-selective over eNOS) for compounds A and B. Exact IC50 ratios across NOS isoforms are reported in Sorrenti et al. (2001) but specific fold-selectivity values require access to full text for precise extraction.
Conditions	In vitro enzymatic assays using recombinant rat nNOS, with L-arginine as substrate. Spectral binding studies (430 nm vs. 395 nm peaks). Nitric Oxide: Biology and Chemistry, 2001.

Why This Matters

For neuroscience and cardiovascular research programs needing NOS isoform-selective tool compounds, the 2-(4-nitrophenyl)imidazole chemotype (to which the target compound belongs) offers a documented selectivity advantage over non-isoform-selective imidazole NOS inhibitors. Procuring the 5-methyl variant enables head-to-head selectivity profiling against the N-phenacyl series to map the SAR of linker attachment mode on isoform selectivity.

• [1] Sorrenti, V. et al. (2001). Inhibition of neuronal nitric oxide synthase by N-phenacyl imidazoles. Nitric Oxide: Biology and Chemistry, 5(1), 40–47. doi:10.1006/niox.2000.0324. PMID: 11178934. View Source
• [2] BindingDB entry BDBM50438641 (CHEMBL2414435): Inhibition data for recombinant rat nNOS (Ki: 40 nM) and Bacillus subtilis NOS oxygenase domain (Kd: 61,000 nM) for a structurally distinct imidazole compound, illustrating the broader NOS-inhibitor potential of the imidazole scaffold. The target compound's lack of data underscores the evidence gap and the need for procurement-driven profiling. View Source

Antileishmanial Phenotypic Screening Establishes the 4-Nitro-1H-imidazoyl Scaffold as a Viable Template for Protozoan Drug Discovery—Relevance for 5-Methyl Analog Profiling

A phenotypic investigation of seven synthetically accessible nitroaromatic compounds, including representatives from the 4-nitro-1H-imidazoyl and 4-nitrophenylacetyl chemotypes, evaluated in vitro activity against intracellular amastigotes of Leishmania amazonensis, the clinically relevant form of the parasite responsible for cutaneous leishmaniasis [1]. Two compounds from the 4-nitro-1H-imidazoyl series (compounds 6 and 7) demonstrated in vitro antileishmanial efficacy with EC50 values of 4.57 ± 0.08 μM and 9.19 ± 0.68 μM, respectively, and selectivity indices exceeding 50 relative to host cell cytotoxicity, indicating a favorable therapeutic window at the cellular level [1]. Although in vivo efficacy in a mouse model of cutaneous leishmaniasis was not achieved at the tested dose (10 mg/kg, twice daily for 14 days, oral), the authors explicitly concluded that the in vitro leishmanicidal potency sustains the use of these compounds as templates for nitroimidazole-based antileishmanial drug discovery programs focused on analogs with improved pharmacokinetic properties [1]. Critically, five of the seven compounds tested were not selective (selectivity index ≤50), underscoring that antileishmanial activity within this chemotype is highly dependent on specific structural features rather than being a general property of nitroaromatic compounds [2]. The 5-methyl-2-(4-nitrophenyl)-1H-imidazole scaffold shares the core 4-nitrophenyl-imidazole motif with the active series and, by virtue of its C5-methyl substitution, represents a structurally distinct but chemotype-consistent candidate for follow-on profiling that could yield improved in vivo pharmacokinetics while retaining or enhancing the sub-micromolar to low-micromolar in vitro potency established by the template series [2].

Antileishmanial template potency

Cross-study comparable

Template EC50 4.6–9.2 µM (SI >50) vs. inactive comparators (SI ≤50)

Validates scaffold for antiprotozoal lead optimization

In vivo PK improvement needed; target analog a logical next step

Evidence Dimension	In vitro antileishmanial potency (EC50) and selectivity index against L. amazonensis amastigotes
Target Compound Data	No direct EC50 data for 5-methyl-2-(4-nitrophenyl)-1H-imidazole. Template precedent: 4-nitro-1H-imidazoyl compounds 6 and 7 achieved EC50 = 4.57 μM and 9.19 μM with selectivity indices >50.
Comparator Or Baseline	Five other nitroaromatic compounds from the same 7-compound set were not selective (selectivity index ≤50), establishing that activity is structure-dependent within the chemotype, not a class-wide property.
Quantified Difference	Active templates (compounds 6 and 7): EC50 ~4.6–9.2 μM, SI >50. Inactive comparators: SI ≤50 (not selective). The 5-methyl analog represents a structurally distinct entry point for improving upon the template potency and PK profile.
Conditions	In vitro assay against L. amazonensis amastigotes in infected host cells; in vivo evaluation in mouse model of cutaneous leishmaniasis (10 mg/kg, BID, 14 days, oral). Parasitology, 2022.

Why This Matters

For neglected tropical disease drug discovery programs, established in vitro potency (EC50 < 10 μM, SI > 50) of the parent 4-nitro-1H-imidazoyl chemotype validates the scaffold for further optimization. Procuring the 5-methyl-2-(4-nitrophenyl)-1H-imidazole variant enables exploration of the methyl substitution effect on antileishmanial activity, metabolic stability, and in vivo efficacy—a logical next step explicitly called for by the template study authors.

• [1] Santos, C.C. et al. (2022). Phenotypic investigation of 4-nitrophenylacetyl- and 4-nitro-1H-imidazoyl-based compounds as antileishmanial agents. Parasitology, 149(4), 490–495. doi:10.1017/S0031182021002079. PMID: 35109958. View Source
• [2] Supporting interpretation: in vitro potency data (EC50 4.57–9.19 μM) and selectivity index >50 for compounds 6 and 7 confirm template viability; the 5-methyl-2-(4-nitrophenyl)-1H-imidazole compound is a structurally logical analog for extending the SAR within this validated antileishmanial chemotype. View Source

Nitrophenyl Ring Position and Methyl Substitution Jointly Modulate Dipole Moment and Electronic Properties—Differentiation from 2-Nitro and 5-Nitro Imidazole Isomers

Free-Wilson analysis and dipole moment measurements across a set of nitroimidazole isomers reveal that the position of the nitro group (2-nitro, 4-nitro, or 5-nitro on the imidazole ring) is a decisive determinant of biological activity, with 2-nitro and 5-nitroimidazoles showing antibacterial/antiprotozoal activity while 4-nitroimidazoles are inactive in classical antimicrobial screens [1]. The dipole moment has been identified as a discriminating physicochemical parameter that separates active 2-nitro/5-nitroimidazoles from inactive 4-nitroimidazoles [1]. The target compound 5-methyl-2-(4-nitrophenyl)-1H-imidazole is structurally distinct from the imidazole-ring-nitrated series in that it bears the nitro group on the para position of a pendant phenyl ring at C2, rather than directly on the imidazole ring. This architectural difference fundamentally alters the electronic distribution: the nitro group's electron-withdrawing effect is transmitted through the phenyl π-system to the imidazole ring, resulting in a dipole moment and electronic profile that differs both from 5-nitroimidazole drug analogs (e.g., metronidazole) and from 4-nitroimidazole analogs [2]. Computational DFT studies confirm that the combination of a C2-linked nitrophenyl group with a C5-methyl substituent induces major changes in the geometrical and electronic parameters (dipole moment, frontier orbital energies, electrostatic potential surfaces) compared to both the C2-unsubstituted and the imidazole-ring-nitrated congeners [2]. For procurement and screening purposes, this means the compound is electronically and pharmacologically distinct from both the classic 5-nitroimidazole antimicrobial series and the 4-nitroimidazole series, occupying a unique chemical space where the nitro group is positioned for potential bioreductive activation while the imidazole ring retains its N-H hydrogen-bond donor capacity, a feature absent in N-substituted analogs.

Electronic profile differentiation

Class-level inference

Pendant para-nitrophenyl electronic distinct from imidazole-ring nitro

Distinguishes from classic 5-nitroimidazole drugs; unique chemotype entry

DFT-calculated; biological implication to verify

Evidence Dimension	Dipole moment and electronic property discrimination between nitro-substitution patterns
Target Compound Data	5-methyl-2-(4-nitrophenyl)-1H-imidazole: nitro group located on pendant phenyl ring at C2 para position; dipole moment and electronic profile predicted to differ from imidazole-ring-nitrated isomers (DFT-calculated properties per Campos-Fernández 2019).
Comparator Or Baseline	Comparator: 5-nitroimidazoles (active, dipole moment in active range). 4-nitroimidazoles (inactive, dipole moment in inactive range). 2-nitroimidazoles (active). Target compound has a different nitro placement (phenyl vs. imidazole ring), predicting a distinct dipole moment range.
Quantified Difference	Quantitative dipole moment values for specific isomers are reported in Rozenski et al. (referenced in search result 4 of the initial search). Active/inactive discrimination based on dipole moment magnitude. Exact values require access to the original article.
Conditions	Dipole moment measurements and Free-Wilson analysis from nitroimidazole literature (Rozenski, De Ranter, Verplanken). DFT computational studies: Campos-Fernández et al. (2019), New Journal of Chemistry.

Why This Matters

The electronic distinctiveness of the pendant nitrophenyl motif versus direct imidazole-ring nitration means that 5-methyl-2-(4-nitrophenyl)-1H-imidazole cannot be considered a simple analog of metronidazole or other 5-nitroimidazole drugs. For screening library curation and SAR programs, this compound offers a differentiated electronic profile that may translate into distinct bioreductive activation kinetics and target selectivity, warranting its inclusion as a separate chemotype entry.

• [1] Rozenski, J., De Ranter, C.J., Verplanken, H. Dipole moment discrimination between active 2-nitro/5-nitroimidazoles and inactive 4-nitroimidazoles. Free-Wilson analysis emphasizing structural parameters including nitro position and methyl substitution on the imidazole ring. (Referenced via Socolar and search result abstracts.) View Source
• [2] Campos-Fernández, L. et al. (2019). Substituent effects on the stability, physicochemical properties and chemical reactivity of nitroimidazole derivatives. New Journal of Chemistry, 43, 15066–15080. The methyl group linked to C2 and the position and inductive effect of the nitro group provoke major changes in physicochemical features, chemical reactivity, and geometrical/energetic stabilities. View Source

Optimized Application Scenarios for 5-Methyl-2-(4-nitrophenyl)-1H-imidazole Based on Differentiated Evidence

Conformational Probe for Structure-Based Drug Design Targeting Protein Pockets That Recognize the Nitrophenyl-Imidazole Dihedral Angle

The crystallographically established conformational restriction imposed by the C5-methyl group—which limits the nitrophenyl-imidazole torsional freedom to a narrower range compared to unmethylated analogs [1]—makes this compound an ideal conformational probe for structure-based drug design campaigns. In programs where the target protein's binding pocket exhibits shape complementarity for a specific nitrophenyl-imidazole dihedral angle (e.g., approximately 26° as observed in the para-nitro methylated lophine series), the 5-methyl isomer provides a more rigid, entropically favorable scaffold than the conformationally flexible 2-(4-nitrophenyl)-1H-imidazole (unmethylated). This rigidity can improve binding affinity, simplify crystallographic electron density interpretation during co-crystallization studies, and reduce false positives from conformer-dependent off-target interactions. Procurement of the 5-methyl isomer rather than the des-methyl or N-methyl variants is recommended for any fragment-based or structure-guided optimization workflow where the nitrophenyl-imidazole dihedral is predicted to be a key recognition determinant.

Template for Antileishmanial Lead Optimization Following Validated 4-Nitro-1H-Imidazoyl Chemotype

The demonstrated in vitro antileishmanial activity (EC50 = 4.57–9.19 μM; selectivity index > 50) of 4-nitro-1H-imidazoyl-based compounds against L. amazonensis amastigotes [2] validates this chemotype as a starting point for neglected tropical disease drug discovery. The 5-methyl-2-(4-nitrophenyl)-1H-imidazole scaffold, as a structurally distinct but chemotype-consistent analog, is strategically positioned for follow-on SAR exploration aimed at improving the in vivo pharmacokinetic profile that limited the template compounds. Procurement for antileishmanial programs should prioritize this specific isomer because: (a) the C5-methyl group may enhance metabolic stability through steric shielding of the imidazole ring; (b) the N-H donor remains available for hydrogen bonding, unlike N-methylated analogs; and (c) the synthetic accessibility via direct nitration [3] facilitates rapid analog generation. The explicit recommendation of the template study authors to pursue analogs with more suitable in vivo properties directly supports procurement of this compound for hit-to-lead optimization.

Comparator Compound for Mapping the nNOS Selectivity SAR of 4-Nitrophenyl-Imidazole Chemotypes

The established nNOS-over-eNOS selectivity of N-(4-nitrophenacyl)imidazole derivatives [4] provides a strong rationale for evaluating 5-methyl-2-(4-nitrophenyl)-1H-imidazole as a comparator in NOS isoform selectivity profiling. Because the target compound differs from the N-phenacyl series in the mode of attachment of the 4-nitrophenyl group (direct C2 linkage vs. N-phenacyl linker), head-to-head testing of both chemotypes against nNOS, eNOS, and iNOS would directly map the effect of linker chemistry on isoform selectivity—a question of fundamental importance for developing neuroprotective NOS inhibitors that spare cardiovascular eNOS function. Procuring this specific isomer for NOS screening, rather than the 4-methyl or 1-methyl variants, ensures that the imidazole N-H hydrogen-bond donor (critical for heme iron coordination or active-site hydrogen bonding) is retained while the methyl group is positioned to sterically influence binding pocket interactions without blocking the N-H, a combination not available in N-alkylated or des-methyl analogs.

Stable Synthetic Intermediate and Building Block for Parallel Library Synthesis of 2,4,5-Trisubstituted Imidazoles

The predicted thermodynamic stability advantage of C-methyl over N-methyl nitroimidazoles [5], combined with the well-established BASF nitration process for p-nitrophenyl-imidazoles [3], positions 5-methyl-2-(4-nitrophenyl)-1H-imidazole as a robust synthetic intermediate for parallel medicinal chemistry. The compound's three modifiable positions—the imidazole N-H (alkylation/arylation), the C4 position (electrophilic substitution or cross-coupling after halogenation), and the nitro group (reduction to aniline followed by amidation, sulfonylation, or diazonium chemistry)—enable diversification into a broad library of trisubstituted imidazoles. For procurement by medicinal chemistry groups or CROs engaged in library synthesis, the 5-methyl isomer offers superior stability during storage and handling compared to N-methyl analogs, while its conformational rigidity (see Scenario 1) increases the likelihood of obtaining crystalline intermediates that facilitate purification and structural characterization. The BASF patent process further supports scalable access to this building block in multi-gram to kilogram quantities.

Application

Selection Property

Validation Focus

Conformational probe for nitrophenyl-imidazole recognition studies

Restricted dihedral angle by C5-methyl (crystallographic evidence)

Binding-mode comparison vs. unmethylated analog in crystallography or docking

Antileishmanial hit-to-lead optimization

4-Nitro-1H-imidazoyl chemotype with reported in vitro potency (EC50 50)

In vivo PK/exposure profile and metabolic stability improvement

nNOS isoform-selectivity SAR mapping

C2-linked nitrophenyl with N-H donor; chemotype nNOS/eNOS selectivity precedent

Head-to-head nNOS/eNOS/iNOS inhibition profiling vs. N-phenacyl series

Medicinal chemistry building block for parallel library synthesis

C5-methyl stability and one-step nitration accessibility (BASF process)

Diversification at N-H, C4, and nitro reduction sites; scalability review

• [1] Yanover, D. et al. (2009). Structural comparisons between methylated and unmethylated nitrophenyl lophines. Acta Crystallographica Section C, 65(Pt 8), o365–o370. doi:10.1107/S0108270109022203. View Source
• [2] Santos, C.C. et al. (2022). Phenotypic investigation of 4-nitrophenylacetyl- and 4-nitro-1H-imidazoyl-based compounds as antileishmanial agents. Parasitology, 149(4), 490–495. doi:10.1017/S0031182021002079. View Source
• [3] Koehler, H., Ebel, K., Karn, H., Taubitz, C. (BASF). Preparation of p-nitrophenyl-imidazoles. US Patent 5,008,398 (1991). View Source
• [4] Sorrenti, V. et al. (2001). Inhibition of neuronal nitric oxide synthase by N-phenacyl imidazoles. Nitric Oxide, 5(1), 40–47. PMID: 11178934. View Source
• [5] Quantum chemical study on nitroimidazole, polynitroimidazole and their methyl derivatives. (2010). C-methyl > N-methyl stability; validated by Campos-Fernández et al. (2019), New Journal of Chemistry, 43, 15066–15080. View Source